Cas no 1367790-94-0 (8-Chloroisoquinoline-1-carbaldehyde)

• Product Name: 8-Chloroisoquinoline-1-carbaldehyde
• CAS No: 1367790-94-0
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• MDL: MFCD26667575
• CID: 5463974
• PubChem ID: 82573765
• Update Time: 2023-08-28

8-Chloroisoquinoline-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-chloroisoquinoline-1-carbaldehyde
• Z1813351114
• 8-Chloroisoquinoline-1-carbaldehyde

• MDL： MFCD26667575
• Inchi： 1S/C10H6ClNO/c11-8-3-1-2-7-4-5-12-9(6-13)10(7)8/h1-6H
• InChI Key： UIFSRQUPCHOOMP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=CN=C(C=O)C=21

Computed Properties

• Exact Mass: 191.0137915 g/mol
• Monoisotopic Mass: 191.0137915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30
• Molecular Weight: 191.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives